Cas no 1186637-40-0 (3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile)

• Product Name: 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile
• CAS No: 1186637-40-0
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• MDL: MFCD20482850
• CID: 2853708
• PubChem ID: 66875102
• Update Time: 2025-07-18

3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile
• KWQPGYCCQXLCIZ-UHFFFAOYSA-N
• FCH1929385
• AX8288145
• 2-Pyridinecarbonitrile, 3-bromo-1,6-dihydro-6-oxo-
• 1186637-40-0
• SCHEMBL12806576
• EN300-1723420
• CS-0157798
• MFCD20482850
• O10972
• AS-67697
• SCHEMBL1008314
• AKOS024259304
• 824-876-6

• MDL： MFCD20482850
• Inchi： 1S/C6H3BrN2O/c7-4-1-2-6(10)9-5(4)3-8/h1-2H,(H,9,10)
• InChI Key： KWQPGYCCQXLCIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(NC=1C#N)=O

Computed Properties

• Exact Mass: 197.943
• Monoisotopic Mass: 197.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile

Professional Introduction to 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile (CAS No: 1186637-40-0)

3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile (CAS No: 1186637-40-0) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a brominated pyridine core with a nitrile group and an oxo functionality, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting a range of diseases.

The molecular structure of 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile consists of a pyridine ring substituted with a bromine atom at the 3-position, an oxo group at the 6-position, and a nitrile group at the 2-position. This arrangement provides multiple reactive sites for chemical modifications, enabling the synthesis of complex derivatives with tailored pharmacological properties. The presence of the bromine atom makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing carbon-carbon and carbon-nitrogen bonds essential for drug molecule assembly.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for chronic and infectious diseases. 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile has emerged as a key building block in this endeavor. For instance, its derivatives have been explored as potential inhibitors of enzymes involved in cancer metabolism. Studies have demonstrated that modifications of the pyridine core can enhance binding affinity to target proteins, leading to improved therapeutic efficacy. The nitrile group, in particular, has been shown to interact favorably with biological systems, contributing to the compound's bioactivity.

Moreover, the oxo functionality at the 6-position serves as a critical handle for further functionalization. Researchers have leveraged this moiety to introduce various substituents that modulate pharmacokinetic properties, such as solubility and metabolic stability. This flexibility has allowed for the design of molecules with enhanced oral bioavailability and reduced toxicity. The bromine atom at the 3-position remains a hotspot for chemical transformations, enabling the synthesis of diverse scaffolds through palladium-catalyzed reactions.

One notable application of 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile is in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of novel antibiotics with unique mechanisms of action. Derivatives of this compound have shown promising activity against Gram-positive bacteria by interfering with essential bacterial processes. The bromine atom facilitates further derivatization into more potent antimicrobial entities, making it a cornerstone in antibiotic research.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile's potential. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These simulations have guided the rational design of analogs with improved binding affinities and selectivity profiles. Such computational approaches are indispensable in modern drug discovery pipelines, reducing both time and cost associated with experimental trials.

The synthesis of 3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile itself is an intricate process that requires precise control over reaction conditions to achieve high yields and purity. Common synthetic routes involve condensation reactions between appropriate precursors followed by bromination and functional group transformations. Optimizing these steps is crucial for scalability and industrial applicability. Recent improvements in catalytic systems have enabled more efficient synthetic pathways, reducing waste and energy consumption while maintaining high product quality.

In conclusion,3-Bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile (CAS No: 1186637-40-0) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional reactivity. Its role as an intermediate in synthesizing biologically active compounds underscores its importance in drug development efforts worldwide. As research continues to uncover new applications for this compound,3-Bromo-6-Oxo-(1H)-Pyridinone derivatives are poised to play a pivotal role in addressing global health challenges through innovative therapeutic solutions.